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Compound of Interest

Compound Name: Phenyl(pyridin-2-yl)methanol

Cat. No.: B192787

For Immediate Release

This technical guide provides a comprehensive overview of the safety and handling
precautions for Phenyl(pyridin-2-yl)methanol, a crucial reagent in pharmaceutical research
and development. Aimed at researchers, scientists, and drug development professionals, this
document synthesizes critical safety data, outlines proper handling procedures, and offers clear
guidance for emergency situations.

Core Safety & Handling Protocols

Phenyl(pyridin-2-yl)methanol is classified as an irritant and is harmful if swallowed.[1] It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3]
Adherence to strict safety protocols is mandatory to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against exposure. The
following PPE is recommended when handling Phenyl(pyridin-2-yl)methanol:

o Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are
essential.[4]

o Hand Protection: Due to the nature of the compound, double gloving with a butyl rubber
outer glove and a nitrile inner glove is recommended for optimal protection.[4]
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o Body Protection: A flame-resistant lab coat, fully buttoned, should be worn to protect against
splashes and contamination.[4]

o Respiratory Protection: All handling of Phenyl(pyridin-2-yl)methanol should be conducted
in a certified chemical fume hood to minimize the risk of inhalation.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data available for Phenyl(pyridin-2-
yl)methanol.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C12H11NO [1]
Molecular Weight 185.22 g/mol [1]
Appearance Not specified

Odor Not specified

Melting Point Not available

Boiling Point Not available

Flash Point Not available

Solubility Not specified

Table 2: Toxicological Data
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Hazard

. GHS Category Statement Source
Classification
Acute Toxicity, Oral Category 4 Harmful if swallowed [1]
Skin o

) o Category 2 Causes skin irritation [2][3]
Corrosion/Irritation
Serious Eye Causes serious eye

. Category 2A N [2][3]

Damage/Eye lrritation irritation
Specific Target Organ
Toxicity - Single May cause respirator

younee Category 3 e P e
Exposure (Respiratory irritation

tract irritation)

Table 3: Exposure Limits

Organization Limit Value

OSHA PEL Not available Not available
NIOSH REL Not available Not available
ACGIH TLV Not available Not available

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available in
the search results. The hazard classifications are based on aggregated data from company
notifications to the ECHA C&L Inventory.[1]

Emergency Procedures
Spill Management Workflow

In the event of a spill, the following workflow should be initiated immediately to ensure
containment and cleanup with minimal risk.
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Spill Management Workflow
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First Aid Measures

Prompt and appropriate first aid is critical in the event of exposure. The following diagram
outlines the necessary steps for different routes of exposure.

Routes of Exposure

Ingestion |

| Inhalation

| Skin Contact

| Eye Contact

Immediate|Actions
A A

A4
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\ J
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\ J
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First Aid Procedures

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after
handling.[2] Use only in a well-ventilated area and avoid breathing fumes.[2]

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[2]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][5]
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o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and
nitrogen oxides may be generated.[2]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2]

This guide is intended to provide essential safety information. Always refer to the specific
Safety Data Sheet (SDS) for the most detailed and up-to-date information before handling
Phenyl(pyridin-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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